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Compound of Interest

Compound Name: 3-Bromo-1,1,1-trifluoroacetone

Cat. No.: B149082

Essential Safety Guide for Handling 3-Bromo-
1,1,1-trifluoroacetone

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromo-1,1,1-trifluoroacetone (CAS No. 431-35-6). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risks.

Immediate Safety Concerns

3-Bromo-1,1,1-trifluoroacetone is a highly flammable liquid and vapor that can cause severe
skin burns, serious eye damage, and respiratory irritation.[1][2] It is also classified as a
lachrymator, meaning it can cause tearing.[1] In case of fire, it may produce hazardous
decomposition products.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table summarizes the required and recommended PPE for handling this chemical.
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PPE Category

Specification

Rationale

Eye and Face

Chemical splash goggles are
mandatory. A face shield
should be worn in conjunction
with goggles, especially when
handling larger quantities or

when there is a splash risk.[1]

[3]

To protect against severe eye

damage from splashes.[1]

Hand

Protective gloves are required.
[1] Nitrile gloves offer good
general protection, while
neoprene can be suitable for
moderate exposure.[3][4] For
extended contact or handling
of larger quantities, consider
heavier-duty gloves. Always
inspect gloves for integrity

before use.

To prevent severe skin burns

upon contact.[1]

Body

A lab coat is the minimum
requirement.[3] For tasks with
a higher risk of splashing, wear
fire/flame resistant and
impervious clothing.[2] Ensure
clothing covers all exposed

skin.

To protect the skin from burns

and chemical exposure.[5]

Respiratory

Work in a well-ventilated area,
preferably under a chemical
fume hood.[1][6] If ventilation
is inadequate or if exposure
limits are exceeded, use a
NIOSH/MSHA-approved
respirator with a type ABEK
(EN14387) filter.[7][8]

To prevent respiratory tract
irritation and the inhalation of

harmful vapors.[1]
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Closed-toe shoes are To protect feet from spills and
Footwear ] ) )
mandatory in the laboratory.[3]  falling objects.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o

Read and understand the Safety Data Sheet (SDS) before starting any work.[1]

o

Ensure that a safety shower and an emergency eyewash station are readily accessible
and in good working order.[1]

o

Work in a well-ventilated area, such as a certified chemical fume hood.[1]

[¢]

Remove all potential ignition sources from the work area, as the chemical is highly
flammable.[1][9] Use non-sparking tools.[1]

e Handling:

[¢]

Don the appropriate PPE as outlined in the table above.

o

Ground and bond containers and receiving equipment to prevent static discharge.[9]

o

Avoid direct contact with the skin and eyes and do not breathe the vapors.[1]

[¢]

Keep the container tightly closed when not in use.[1]

o Storage:

o

Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1]

[9]

o

The recommended storage temperature is 2-8°C in an explosion-proof refrigerator.[1]

o

Store in the original container, which should be kept tightly sealed.[9]

[¢]

Incompatible materials to avoid include strong acids, strong bases, and strong oxidizing
agents.[1]
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Disposal Plan

o Waste Collection: Collect all waste containing 3-Bromo-1,1,1-trifluoroacetone in a suitable,
labeled, and closed container.[5]

e Disposal Route: Dispose of the chemical waste through an approved waste disposal plant.[6]
Do not discharge into sewers or waterways.[5]

o Container Decontamination: Empty containers should be decontaminated before disposal.[5]

Emergency Procedures
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Emergency Situation

First-Aid Measures

Inhalation

Move the person to fresh air and keep them
comfortable for breathing. If not breathing,
provide artificial respiration. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with plenty of water for
at least 15 minutes. Seek immediate medical
attention.[1][6]

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, removing contact lenses
if present and easy to do. Continue rinsing.

Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][5]

Chemical Spill

Evacuate the area. Remove all ignition sources.
Ventilate the area. For small spills, absorb with
an inert dry material and place in a suitable
container for disposal. For large spills, dike the
area to contain the spill and use a pump or
vacuum for recovery. Use explosion-proof

equipment.[1]

Chemical Spill Response Workflow
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Chemical Spill Occurs
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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